3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C16H14N4O2/c1-10-7-8-13(21)12(9-10)17-16-18-15(22)14(19-20-16)11-5-3-2-4-6-11/h2-9,21H,1H3,(H2,17,18,20,22)
• InChI Key: NLDHJYBEFFHRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC2=NC(=O)C(=NN2)C3=CC=CC=C3
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

The compound with the identifier “3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” is a chemical entity with unique properties and applications. It is essential to understand its structure, synthesis, reactions, and applications to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one involves specific synthetic routes and reaction conditions. One common method includes subjecting triglyceride or condensation polymer containing matter to mechanical processing in the presence of a nucleophile . This process ensures the formation of the desired compound with high efficiency.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using advanced techniques such as microwave-assisted acid digestion or mechanical grinding under specific conditions . These methods are optimized to produce the compound in significant quantities while maintaining its purity and quality.

Chemical Reactions Analysis

Types of Reactions: 3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The reactions involving this compound typically use reagents such as halogenated hydrocarbons, manganese catalysts, and magnesium metal . The conditions for these reactions are carefully controlled to ensure the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted compounds.

Scientific Research Applications

3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic processes. In biology, it plays a role in studying molecular interactions and pathways. In medicine, it is investigated for its potential therapeutic effects. In industry, it is utilized in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of 3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one involves its interaction with specific molecular targets and pathways. It may inhibit certain enzymes or modulate signaling pathways, leading to its observed effects. Understanding these mechanisms is crucial for developing new applications and improving existing ones .

Comparison with Similar Compounds

Similar Compounds: 3-(2-hydroxy-5-methylanilino)-6-phenyl-2H-1,2,4-triazin-5-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include those with similar structural features or functional groups .

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. Its ability to undergo various reactions and its wide range of applications make it a valuable compound in scientific research and industry.